Cas no 1804446-80-7 (Methyl 3,6-dibromo-2-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 3,6-dibromo-2-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1804446-80-7
• MF: C₈H₅Br₂F₂NO₂
• MW: 344.935607671738
• CID: 4850153
• Update Time: 2025-10-28

Methyl 3,6-dibromo-2-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,6-dibromo-2-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C8H5Br2F2NO2/c1-15-8(14)3-2-4(9)13-6(5(3)10)7(11)12/h2,7H,1H3
• InChI Key： GXXNCCYRCUGLAH-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC(=CC=1C(=O)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3,6-dibromo-2-(difluoromethyl)pyridine-4-carboxylate

Comprehensive Overview of Methyl 3,6-dibromo-2-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1804446-80-7)

Methyl 3,6-dibromo-2-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1804446-80-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and dibromo substitutions, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a methyl carboxylate group, enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated compounds and halogenated pyridines has positioned Methyl 3,6-dibromo-2-(difluoromethyl)pyridine-4-carboxylate as a subject of extensive research. Fluorination, particularly the incorporation of difluoromethyl groups, is a trending topic in medicinal chemistry due to its ability to improve metabolic stability and bioavailability. Researchers are actively exploring this compound’s role in developing next-generation therapeutics, especially in oncology and CNS disorders, aligning with the current focus on precision medicine.

From an industrial perspective, CAS No. 1804446-80-7 is pivotal in the synthesis of advanced agrochemicals. The dibromo and difluoromethyl moieties contribute to its herbicidal and pesticidal properties, addressing the global demand for sustainable crop protection solutions. This aligns with the rising emphasis on green chemistry and eco-friendly pest management, topics frequently searched in academic and industrial forums.

The compound’s synthetic versatility is another highlight. Its methyl carboxylate group allows for further functionalization, enabling the creation of diverse heterocyclic scaffolds. This property is crucial for high-throughput screening in drug development, a hot topic in AI-driven drug discovery. Computational chemists often search for building blocks like this to accelerate molecular design, making it a relevant keyword in scientific databases.

Quality and purity are critical for Methyl 3,6-dibromo-2-(difluoromethyl)pyridine-4-carboxylate, as impurities can affect downstream applications. Analytical techniques such as HPLC and NMR are routinely employed to verify its specifications, a detail frequently queried by procurement specialists. The compound’s stability under various storage conditions is also a common concern, reflecting the broader industry focus on chemical storage best practices.

In summary, Methyl 3,6-dibromo-2-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1804446-80-7) is a multifaceted compound bridging pharmaceutical innovation and agrochemical advancement. Its structural features and applications resonate with contemporary trends like fluorine chemistry, sustainable agriculture, and computational molecular design, ensuring its continued relevance in scientific and industrial discourse.